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Compound of Interest

Compound Name: 6-CFDA N-succinimidyl ester

Cat. No.: B122585

This guide provides immediate safety, handling, and disposal protocols for 6-CFDA N-
succinimidyl ester (also known as 6-Carboxyfluorescein diacetate succinimidyl ester), a cell-
permeable amine-reactive dye. Adherence to these procedures is critical for ensuring
laboratory safety and maintaining experimental integrity.

Core Safety & Handling Summary
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Aspect

Recommendation

Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety
goggles.

[1]2]

Skin Protection

Wear appropriate protective

gloves and clothing.

[1]3]

Respiratory Protection

Avoid breathing dust, vapors,
mist, or gas. Use in a well-
ventilated area. Local exhaust
ventilation is recommended
where solids are handled as

powders.

[1]3]

Handling

Avoid prolonged or repeated
exposure. Wash hands and
any exposed skin thoroughly
after handling. Avoid dust
formation.

[1]2]

Storage

Keep container tightly closed
in a dry, cool, and well-
ventilated place. Protect from
light and moisture. Store at
-20°C under desiccating

conditions.

[LIE3]E4105]06] 17118l

Solubility

Soluble in DMSO and DMF.

[4]115]

Experimental Protocols

Preparation of Stock Solutions

Due to the hydrolysis of the ester in the presence of water, stock solutions should be prepared
in anhydrous dimethyl sulfoxide (DMSO).[5][8]

» Reconstitution: Prepare a concentrated stock solution (e.g., 1-10 mM) in anhydrous DMSO.
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 Aliquoting: Dispense the stock solution into single-use aliquots to avoid repeated freeze-thaw
cycles and moisture contamination.

e Storage: Store aliquots at -20°C under desiccating conditions and protected from light.[3][4]
[5][6][7][8] Aliquoted stocks should be used for no more than 2 months.[8]

Disposal Plan

All waste materials contaminated with 6-CFDA N-succinimidyl ester should be disposed of in
accordance with local, state, and national regulations.[1] Do not allow the product to enter
drains, groundwater, or water courses.[1]

o Waste Collection: Collect all contaminated solids (e.g., pipette tips, tubes) and liquid waste in
a designated, sealed container.

» Labeling: Clearly label the waste container with the chemical name and associated hazards.

o Disposal: Consult your institution's environmental health and safety (EHS) office for specific
disposal procedures.

Emergency Procedures: Spill Response

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.anaspec.com/assets/a3c1dcd9-3e9f-4e21-aab6-1e013c61b98c/sds-en-as-81009-5-fam-x-se-6-fluorescein-5-carboxamidohexanoic-acid-se.pdf
https://www.genaxxon.com/shop/en/chemicals/functional-groups/6-Carboxyfluorescein-diacetate-N-succinimidyl-ester-6-FAM-DA-SE-S5481.0025M
https://biotium.com/product/6-cfda-6-carboxyfluorescein-diacetate-single-isomer/
https://www.thermofisher.com/order/catalog/product/C1157
https://www.abcam.com/en-us/products/biochemicals/56-cfda-n-succinimidyl-ester-cfse-fluorogenic-esterase-substrate-ab145291
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/Protocol-for-CFSE-Labeling.pdf
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/Protocol-for-CFSE-Labeling.pdf
https://www.benchchem.com/product/b122585?utm_src=pdf-body
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cfse-5-and-6-carboxyfluorescein-diacetate-succinimidyl-ester-cas-150347-59-4-catalog-22022.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cfse-5-and-6-carboxyfluorescein-diacetate-succinimidyl-ester-cas-150347-59-4-catalog-22022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for 6-CFDA N-succinimidyl ester Spill

Evacuate Immediate Area

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

y

Contain the Spill
(Use absorbent material)

'

Clean Up Spill
(Absorb onto appropriate material)

'

Collect Waste
(Place in a sealed container)

'

Decontaminate Area
(Wash with soap and water)

'

Dispose of Waste
(Follow institutional guidelines)

Spill Response Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b122585?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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